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Abstract
Zevaquenabant (also known as INV-101 or (S)-MRI-1867) is a third-generation, peripherally

selective small molecule that exhibits potent anti-inflammatory properties through a novel dual-

target mechanism. It functions as an inverse agonist of the cannabinoid receptor 1 (CB1R) and

an inhibitor of inducible nitric oxide synthase (iNOS).[1][2] Overactivity of the CB1R and

upregulation of iNOS are implicated in the pathogenesis of chronic inflammatory states,

particularly in the context of metabolic and fibrotic diseases.[3][4] Preclinical studies have

demonstrated Zevaquenabant's efficacy in mitigating inflammation, primarily in models of

obesity-induced chronic kidney disease, by reducing the expression of pro-inflammatory

markers and ameliorating tissue damage. This guide provides a comprehensive overview of the

experimental evidence for Zevaquenabant's anti-inflammatory actions, detailed experimental

protocols, and a summary of its impact on key inflammatory signaling pathways.

Mechanism of Action
Zevaquenabant's anti-inflammatory effects stem from its simultaneous inhibition of two key

targets in peripheral tissues:

Cannabinoid Receptor 1 (CB1R): The endocannabinoid system, particularly the CB1R, is

upregulated in peripheral tissues during chronic inflammation and metabolic disorders.[5]

Activation of peripheral CB1R is known to promote pro-inflammatory signaling.[6]
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Zevaquenabant acts as an inverse agonist, not only blocking the receptor but also reducing

its basal signaling activity, thereby suppressing downstream inflammatory cascades.

Inducible Nitric Oxide Synthase (iNOS): iNOS is an enzyme that is not typically present in

resting cells but is induced by pro-inflammatory stimuli like lipopolysaccharide (LPS) and

cytokines (e.g., TNF-α, IL-1β).[1][7] Once expressed, iNOS produces large quantities of nitric

oxide (NO), which can contribute to oxidative stress, tissue damage, and potentiation of the

inflammatory response.[7][8] By inhibiting iNOS, Zevaquenabant directly reduces the

production of this key inflammatory mediator.

The dual inhibition of both CB1R and iNOS provides a synergistic approach to reducing

inflammation, addressing both receptor-mediated signaling and enzymatic inflammatory

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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